1-{4-[6-(Pyrrolidin-1-YL)pyridazin-3-YL]piperazin-1-YL}pentan-1-one

• Molecular Formula: C17H27N5O
• Molecular Weight: 317.4 g/mol
• IUPAC Name: 1-[4-(6-pyrrolidin-1-ylpyridazin-3-yl)piperazin-1-yl]pentan-1-one
• InChI: InChI=1S/C17H27N5O/c1-2-3-6-17(23)22-13-11-21(12-14-22)16-8-7-15(18-19-16)20-9-4-5-10-20/h7-8H,2-6,9-14H2,1H3
• InChI Key: DAFSCQONIHXETA-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)N1CCN(CC1)C2=NN=C(C=C2)N3CCCC3

Description

1-{4-[6-(Pyrrolidin-1-YL)pyridazin-3-YL]piperazin-1-YL}pentan-1-one is a complex organic compound that features a pyrrolidine ring, a pyridazine ring, and a piperazine ring. This compound is of significant interest due to its potential applications in medicinal chemistry and pharmacology. The unique structure of this compound allows it to interact with various biological targets, making it a valuable candidate for drug development and other scientific research.

Preparation Methods

The synthesis of 1-{4-[6-(Pyrrolidin-1-YL)pyridazin-3-YL]piperazin-1-YL}pentan-1-one involves multiple steps, each requiring specific reagents and conditions. The general synthetic route includes:

Formation of the Pyrrolidine Ring: The pyrrolidine ring can be synthesized through the cyclization of appropriate precursors, such as amino acids or other nitrogen-containing compounds.

Synthesis of the Pyridazine Ring: The pyridazine ring is typically formed through the reaction of hydrazine with diketones or other suitable precursors.

Construction of the Piperazine Ring: The piperazine ring can be synthesized by the cyclization of ethylenediamine derivatives.

Coupling Reactions: The final step involves coupling the pyrrolidine, pyridazine, and piperazine rings through appropriate linkers and under specific reaction conditions.

Industrial production methods may involve optimization of these synthetic routes to increase yield and reduce costs.

Chemical Reactions Analysis

1-{4-[6-(Pyrrolidin-1-YL)pyridazin-3-YL]piperazin-1-YL}pentan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common reagents and conditions used in these reactions include organic solvents, catalysts, and specific temperature and pressure conditions. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-{4-[6-(Pyrrolidin-1-YL)pyridazin-3-YL]piperazin-1-YL}pentan-1-one has a wide range of scientific research applications, including:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules.

Biology: It is studied for its potential interactions with biological targets, such as enzymes and receptors.

Medicine: The compound is investigated for its potential therapeutic effects, including its use as a drug candidate for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-{4-[6-(Pyrrolidin-1-YL)pyridazin-3-YL]piperazin-1-YL}pentan-1-one involves its interaction with specific molecular targets, such as enzymes and receptors. The compound binds to these targets, modulating their activity and leading to various biological effects . The exact pathways involved depend on the specific target and the context in which the compound is used.

Comparison with Similar Compounds

1-{4-[6-(Pyrrolidin-1-YL)pyridazin-3-YL]piperazin-1-YL}pentan-1-one can be compared with other similar compounds, such as:

• 6-(Pyrrolidin-1-yl)pyridine-3-boronic acid
• 4-Methyl-1-phenyl-2-(pyrrolidin-1-yl)pentan-1-one (a-PiHP)
• N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives

These compounds share similar structural features but differ in their specific functional groups and biological activities